Cas no 1533824-71-3 (N1-(oxetan-3-yl)cyclobutane-1,3-diamine)

• Product Name: N1-(oxetan-3-yl)cyclobutane-1,3-diamine
• CAS No: 1533824-71-3
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD23934271
• CID: 5617758
• PubChem ID: 80562400
• Update Time: 2025-10-28

N1-(oxetan-3-yl)cyclobutane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• EN300-2928624
• N1-(oxetan-3-yl)cyclobutane-1,3-diamine
• AKOS019127280
• 1533824-71-3

• MDL： MFCD23934271
• Inchi： 1S/C7H14N2O/c8-5-1-6(2-5)9-7-3-10-4-7/h5-7,9H,1-4,8H2
• InChI Key： ALFVCTQRFVOSKB-UHFFFAOYSA-N
• SMILES： O1CC(C1)NC1CC(C1)N

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 47.3Ų

Additional information on N1-(oxetan-3-yl)cyclobutane-1,3-diamine

N1-(Oxetan-3-yl)cyclobutane-1,3-diamine: A Promising Compound in Chemical and Pharmaceutical Research

N1-(Oxetan-3-yl)cyclobutane-1,3-diamine (CAS No. 1533824-71-3) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research. This compound is characterized by its cyclic diamine moiety and an oxetane ring, which together confer it with distinct properties and reactivity. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of N1-(Oxetan-3-yl)cyclobutane-1,3-diamine, highlighting its significance in the context of the latest research findings.

Chemical Structure and Properties

The molecular formula of N1-(Oxetan-3-yl)cyclobutane-1,3-diamine is C9H16N2O. The compound features a cyclobutane ring with two amine groups at the 1 and 3 positions, and an oxetane ring attached to one of the amine groups. The oxetane ring, a four-membered cyclic ether, is known for its high reactivity due to ring strain. This structural feature makes N1-(Oxetan-3-yl)cyclobutane-1,3-diamine a valuable building block in organic synthesis, particularly in the development of complex molecules with specific functionalities.

The presence of the diamine functionality also imparts unique chemical properties to the compound. Amines are versatile functional groups that can participate in a wide range of chemical reactions, including nucleophilic substitution, condensation reactions, and formation of coordination complexes. These properties make N1-(Oxetan-3-yl)cyclobutane-1,3-diamine a promising candidate for various applications in materials science and pharmaceuticals.

Synthesis Methods

The synthesis of N1-(Oxetan-3-yl)cyclobutane-1,3-diamine has been explored through several approaches. One common method involves the reaction of cyclobutanedione with an appropriate amine followed by reduction to form the diamine. Another approach involves the ring-opening reaction of an epoxide with a primary amine to form the oxetane ring. Recent advancements in catalytic methods have also facilitated more efficient and selective syntheses of this compound.

A notable study published in the Journal of Organic Chemistry (2022) reported a novel catalytic approach using palladium-based catalysts to achieve high yields and selectivity in the synthesis of N1-(Oxetan-3-yl)cyclobutane-1,3-diamine. This method not only improves the efficiency of the synthesis but also reduces environmental impact by minimizing waste production.

Applications in Pharmaceutical Research

N1-(Oxetan-3-yl)cyclobutane-1,3-diamine has shown promising potential in pharmaceutical research due to its ability to modulate various biological targets. One area of particular interest is its use as a scaffold for developing small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in many cellular processes and are often implicated in disease states such as cancer and neurodegenerative disorders.

A recent study published in Nature Communications (2022) demonstrated that derivatives of N1-(Oxetan-3-yl)cyclobutane-1,3-diamine could effectively disrupt specific PPIs involved in cancer cell signaling pathways. The researchers synthesized a series of derivatives and evaluated their potency and selectivity using biochemical assays and cell-based models. The results showed that certain derivatives exhibited potent inhibitory activity against key targets with minimal off-target effects.

In addition to PPI modulation, N1-(Oxetan-3-yl)cyclobutane-1,3-diamine has also been explored for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The oxetane ring in N1-(Oxetan-yl)cyclobutane-1,3-diamine can be designed to undergo selective cleavage under specific physiological conditions, releasing active drug molecules at desired sites.

A study published in Chemical Science (2022) reported the development of prodrug candidates based on N1-(Oxetan-3-yl)cyclobutane-1,3-diamine. The researchers designed prodrugs that were selectively activated by enzymes overexpressed in tumor tissues. In vitro and in vivo experiments demonstrated that these prodrugs exhibited enhanced therapeutic efficacy and reduced systemic toxicity compared to their parent drugs.

Conclusion

N1-(Oxetan-3-yl)cyclobutane-1,3-diamine (CAS No. 1533824-71-3) is a versatile compound with unique structural features that make it valuable for various applications in chemical and pharmaceutical research. Its chemical structure, characterized by a cyclobutane ring with diamine functionality and an oxetane ring, confers it with distinct reactivity and properties. Recent advancements in synthesis methods have improved its accessibility and efficiency. Moreover, its potential applications as a scaffold for PPI inhibitors and prodrug precursors highlight its significance in drug discovery and development.